(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C21H26N2O/c1-16-10-5-7-12-18(16)21(19-13-8-6-11-17(19)2)22-20(24)14-9-15-23(3)4/h5-14,21H,15H2,1-4H3,(H,22,24)/b14-9+
• InChI Key: XHNYXQDEGVIARL-NTEUORMPSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2C)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2C)NC(=O)/C=C/CN(C)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide, also known as BDAB, is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. BDAB is a synthetic compound that belongs to the class of enamide compounds.

Mechanism of Action

The mechanism of action of (E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. This compound has also been found to inhibit the activity of enzymes involved in the replication of viruses and fungi.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity towards normal cells and tissues. It has been shown to selectively target cancer cells, making it a promising candidate for cancer therapy. This compound has also been found to have anti-inflammatory and analgesic activities.

Advantages and Limitations for Lab Experiments

(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide is a synthetic compound that can be easily synthesized in the laboratory. It has been found to have good solubility in various solvents, making it easy to work with. However, this compound has poor stability in aqueous solutions, which limits its use in certain experiments.

Future Directions

(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide has shown promising results in preclinical studies, and further research is needed to explore its potential as a therapeutic agent. Future research could focus on the optimization of the synthesis method, the development of more stable analogs of this compound, and the investigation of its mechanism of action. This compound could also be tested in clinical trials to evaluate its safety and efficacy as a cancer therapy.

Synthesis Methods

(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide can be synthesized using a simple and efficient method. The synthesis of this compound involves the reaction between N,N-dimethyl-4-aminobutyric acid and bis(2-methylphenyl)methylidenemalononitrile. The reaction results in the formation of this compound, which can be purified using column chromatography. The purity of this compound can be confirmed using spectroscopic methods such as NMR and IR.

Scientific Research Applications

(E)-N-[Bis(2-methylphenyl)methyl]-4-(dimethylamino)but-2-enamide has been extensively studied for its potential application in the field of medicine. It has been found to exhibit anticancer, antiviral, and antifungal activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. This compound has also been found to inhibit the replication of the hepatitis C virus and the human immunodeficiency virus (HIV).